Cas no 116129-08-9 (cis-1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride)

• Product Name: cis-1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride
• CAS No: 116129-08-9
• MF: C₆H₁₀ClNO₄
• MW: 195.600901126862
• MDL: MFCD09971690
• CID: 2029797
• PubChem ID: 43810872
• Update Time: 2025-10-28

cis-1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1RS,2SR)-1-Amino-1,3-cyclobutanedicarboxylic acid
• 1-amino-1,3-dicarboxycyclobutane
• 2-methanoglutamic acid
• B,HCl-(1RS,2SR)-1-Amino-1,3-cyclobutanedicarboxylic acid
• cis-1-aminocyclobutane-1,3-dicarboxylic acid
• cis-2,4-methanoglutamic acid
• Cis-ACBD
• trans-2,4-methanoglutamic acid
• cis-1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride
• Z2942397372
• 1955499-80-5
• AKOS026745232
• (1s,3s)-1-aminocyclobutane-1,3-dicarboxylic acid hydrochloride
• (1r,3r)-1-aminocyclobutane-1,3-dicarboxylic acid hydrochloride
• 1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride
• cis(1-aminocyclobutane-1,3-dicarboxylic acid) hydrochloride
• 1212359-85-7
• AB86482
• CS-0263546
• EN300-88031
• EN300-296161
• 1-aminocyclobutane-1,3-dicarboxylicacidhydrochloride
• 1-aminocyclobutane-1,3-dicarboxylic acid hydrochloride
• 116129-08-9
• EN300-88030
• 834-565-7
• AB86520

• MDL： MFCD09971690
• Inchi： 1S/C6H9NO4.ClH/c7-6(5(10)11)1-3(2-6)4(8)9;/h3H,1-2,7H2,(H,8,9)(H,10,11);1H
• InChI Key： VUKJBSWMLAPJGZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CC(C(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 195.0298355Da
• Monoisotopic Mass: 195.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride

cis-1-aminocyclobutane-1,3-dicarboxylic acid;hydrochloride (CAS No. 116129-08-9): An Overview of a Promising Compound in Medicinal Chemistry

cis-1-Aminocyclobutane-1,3-dicarboxylic acid;hydrochloride (CAS No. 116129-08-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as cis-ACBD-HCl, is a cyclic amino acid derivative with a distinctive structure that confers it with several interesting properties. In this article, we will delve into the chemical characteristics, biological activities, and recent research developments surrounding cis-ACBD-HCl.

Chemical Structure and Properties

cis-ACBD-HCl is characterized by its cyclic structure, which consists of a cyclobutane ring with an amino group and two carboxylic acid groups attached at the 1 and 3 positions. The presence of the hydrochloride salt form ensures its solubility in aqueous solutions, making it suitable for various biochemical and pharmaceutical applications. The compound's molecular formula is C₇H₉NO₄·HCl, and it has a molecular weight of approximately 203.59 g/mol.

The unique arrangement of functional groups in cis-ACBD-HCl imparts it with specific chemical properties. For instance, the cyclobutane ring provides rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. Additionally, the presence of both acidic and basic functional groups allows for the formation of zwitterionic species under certain pH conditions, which can affect its solubility and transport properties.

Biological Activities and Mechanisms of Action

cis-ACBD-HCl has been studied for its potential as a modulator of various biological processes. One of the key areas of interest is its role as an inhibitor of glutamate transporters. Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), and dysregulation of glutamate signaling has been implicated in several neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Research has shown that cis-ACBD-HCl can selectively inhibit the excitatory amino acid transporters (EAATs), particularly EAAT2 (GLT-1) and EAAT1 (GLAST). By blocking these transporters, cis-ACBD-HCl can increase extracellular glutamate levels, which may have therapeutic implications in conditions where excessive glutamate reuptake contributes to neuronal damage or dysfunction.

In addition to its effects on glutamate transporters, cis-ACBD-HCl has also been investigated for its potential as an agonist or antagonist of various receptors. For example, studies have suggested that it may interact with metabotropic glutamate receptors (mGluRs), which are G protein-coupled receptors involved in modulating synaptic transmission and plasticity. The ability to modulate mGluRs could make cis-ACBD-HCl a valuable tool for understanding and treating disorders associated with glutamatergic signaling.

Clinical Applications and Research Developments

The potential therapeutic applications of cis-ACBD-HCl have been explored in several preclinical studies. One notable area of research is its use in treating neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). In AD models, cis-ACBD-HCl has been shown to reduce amyloid-beta (Aβ) aggregation and improve cognitive function by modulating glutamate signaling pathways. Similarly, in PD models, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing dopaminergic neuron loss.

Beyond neurodegenerative diseases, cis-ACBD-HCl has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anticonvulsant agent in epilepsy models. Preclinical studies have demonstrated that it can effectively reduce seizure frequency and duration by modulating glutamate receptor activity.

In addition to its direct therapeutic effects, cis-ACBD-HCl has also been explored as a tool for understanding the underlying mechanisms of various diseases. Its ability to selectively modulate specific aspects of glutamatergic signaling makes it a valuable research compound for investigating the roles of different receptors and transporters in disease pathogenesis.

Current Research Trends and Future Directions

The ongoing research on cis-ACBD-HCl continues to uncover new insights into its biological activities and potential applications. Recent studies have focused on optimizing its pharmacological properties through structural modifications or formulation strategies to enhance its efficacy and safety profile.

One area of active research is the development of prodrugs or delivery systems that can improve the bioavailability and target specificity of cis-ACBD-HCl strong>. For example, nanoparticle-based delivery systems have shown promise in enhancing the delivery of this compound to specific brain regions while minimizing systemic side effects.

Another emerging trend is the use of high-throughput screening techniques to identify novel compounds with similar or complementary activities to < strong >cis - ACBD - HCl strong > . These efforts aim to expand the range of therapeutic options available for treating neurological disorders and other conditions where modulation of glutamatergic signaling may be beneficial. p > p > article > response >